3-(4-methylbenzyl)-1,3-benzoxazol-2(3H)-one

• IUPAC Name: 3-[(4-methylphenyl)methyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C15H13NO2/c1-11-6-8-12(9-7-11)10-16-13-4-2-3-5-14(13)18-15(16)17/h2-9H,10H2,1H3
• InChI Key: RWEIHCNUVWZMOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3OC2=O
• Molecular Formula: C15H13NO2
• DSSTOX Substance ID: DTXSID601322217
• Molecular Weight: 239.27 g/mol
• Solubility: 1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 609335-15-1

Description

3-(4-methylbenzyl)-1,3-benzoxazol-2(3H)-one, also known as MBB, is a chemical compound that belongs to the class of benzoxazole derivatives. It has attracted the attention of researchers due to its potential applications in various fields, including material science, pharmaceuticals, and agriculture.

Scientific Research Applications

• Synthesis and Structural Analysis : The compound was synthesized and analyzed for its molecular structure, which includes a 1,2,4-triazole ring and two benzene rings. These molecules are linked by intermolecular hydrogen bonds and pi-pi stacking interactions (Yilmaz et al., 2005).

• Reactive Properties and Biological Evaluation : A study focused on the synthesis, spectroscopic characterization, reactivity study, and evaluation of antioxidant and α-glucosidase inhibitory activities of compounds related to 3-(4-methylbenzyl)-1,3-benzoxazol-2(3H)-one (Pillai et al., 2019).

• In Vitro Antioxidant Activity : Research into new derivatives of this compound showed potential in vitro antioxidant activities, including free radical scavenging and metal chelating activity (Yüksek et al., 2015).

• Antimicrobial Activities : Some derivatives of this compound have been synthesized and tested for antimicrobial activities, showing good or moderate activities against certain microorganisms (Bektaş et al., 2007).

• Quantum Chemical Calculations and Antioxidant Activity : The compound was studied for its synthesis, spectroscopic investigations, and antioxidant activity, along with quantum chemical computations to understand its molecular structure and properties (Gökce et al., 2014).

• Antispermatogenic Agents : Derivatives of this compound were studied for their effects on testicular weight and inhibition of spermatogenesis, showing potent antispermatogenic activity (Corsi & Palazzo, 1976).

• Spectroscopic and Quantum Chemical Calculations : The compound was analyzed for its molecular and electronic properties, including spectroscopic analysis and quantum chemical calculations (Medetalibeyoğlu et al., 2018).

• Hartree–Fock Calculations : A study on the molecular structure, vibrational frequencies, and infrared intensities of a molecule similar to 3-(4-methylbenzyl)-1,3-benzoxazol-2(3H)-one was conducted using HF and DFT methods (Taşal et al., 2009).